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Compound of Interest

Compound Name: 3,5-Dimethylaniline

Cat. No.: B087155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety aspects of 3,5-
Dimethylaniline (CAS No. 108-69-0), also known as 3,5-Xylidine. The information is compiled

from various safety data sheets and chemical databases to ensure a comprehensive resource

for laboratory and industrial settings.

Chemical Identification and Physical Properties
3,5-Dimethylaniline is a clear yellow-brown to brown oily liquid.[1][2][3] It has a characteristic,

pungent odor and will turn reddish to brown upon exposure to air.[2]

Table 1: Physical and Chemical Properties of 3,5-Dimethylaniline
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Property Value Source

Molecular Formula C8H11N [2][4][5]

Molecular Weight 121.18 g/mol [2][5][6]

Melting Point 7-9 °C [3][4][6]

Boiling Point 220-221 °C [4]

Flash Point 93 °C / 199.4 °F [4][5]

Density 0.972 g/mL at 25 °C [3][4][6]

Water Solubility <0.1 g/100 mL at 19 °C [3][4]

Vapor Density 4.19 (Air = 1) [2][7]

pKa 4.765 (+1) at 25°C [1][3][4]

Refractive Index n20/D 1.557 [4][6]

Hazard Identification and Classification
3,5-Dimethylaniline is classified as a hazardous chemical.[5] The following table summarizes

its GHS classification.

Table 2: GHS Hazard Classification for 3,5-Dimethylaniline
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3
H301: Toxic if swallowed.[8][9]

[10]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin.[8][9][10]

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled.[8][9][10]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: May cause damage to

organs through prolonged or

repeated exposure.[7][8][9][10]

Hazardous to the Aquatic

Environment, Chronic
1 or 2

H410/H411: Very toxic/Toxic to

aquatic life with long lasting

effects.[7][8][10]

The signal word for this chemical is Danger.[5][8][10]
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GHS Hazard Classification

Acute Toxicity (Category 3)

Organ Toxicity

Environmental Hazard

3,5-Dimethylaniline

Toxic if Swallowed

Toxic in Contact with Skin

Toxic if Inhaled

May cause damage to organs
through prolonged or repeated exposure

Very toxic/Toxic to aquatic life
with long lasting effects
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Start Handling
3,5-Dimethylaniline

Conduct Risk Assessment

Wear Appropriate PPE

Chemical Safety Goggles
(EN166/OSHA Compliant) Protective Gloves & Clothing Use in Chemical Fume Hood

or Wear Approved Respirator

Proceed with Experiment

Exposure Occurs

Immediate Actions

Medical Attention

Eye Contact

Rinse with water
for at least 15 mins

Skin Contact

Wash with soap & water
for at least 15 mins

Inhalation

Move to Fresh Air

Ingestion

Do NOT Induce Vomiting

Seek Immediate
Medical Attention
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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